Cas no 447-15-4 (Ethanone,2-chloro-2-fluoro-1-phenyl-)
447-15-4 structure
Product Name:Ethanone,2-chloro-2-fluoro-1-phenyl-
CAS No:447-15-4
MF:C8H6ClFO
MW:172.584044933319
CID:324894
PubChem ID:12545126
Update Time:2025-04-19
Ethanone,2-chloro-2-fluoro-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-2-fluoro-1-phenyl-
- Ethanone, 2-chloro-2-fluoro-1-phenyl- (9CI)
- Acetophenone,2-chloro-2-fluoro- (6CI,8CI)
- a-Chloro-a-fluoroacetophenone
- Chlorofluoromethyl phenyl ketone
- 2-Chloro-2-fluoro-1-phenylethanone
- 447-15-4
- SCHEMBL9193458
-
- Inchi： 1S/C8H6ClFO/c9-8(10)7(11)6-4-2-1-3-5-6/h1-5,8H
- InChI Key： IMKBIPXUOOABLE-UHFFFAOYSA-N
- SMILES： ClC(C(C1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 172.00918
- Monoisotopic Mass: 172.0091207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone,2-chloro-2-fluoro-1-phenyl- Related Literature
-
1. Reactions of 1-aryl-2,2-dihalogenoethanone oximes with tetrasulfur tetranitride (S4N4): a general method for the synthesis of 3-aryl-4-halogeno-1,2,5-thiadiazolesSung Cheol Yoon,Jaeeock Cho,Kyongtae Kim J. Chem. Soc. Perkin Trans. 1 1998 109
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